Cas no 1881835-66-0 (4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine
• CAS No: 1881835-66-0
• MF: C₈H₁₄BrN₃O
• MW: 248.120260715485
• CID: 5741099
• PubChem ID: 130564322
• Update Time: 2025-10-29

4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1106313
• 1881835-66-0
• 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine
• 4-Bromo-1-[(2-methylpropan-2-yl)oxymethyl]pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-bromo-1-[(1,1-dimethylethoxy)methyl]-

• Inchi： 1S/C8H14BrN3O/c1-8(2,3)13-5-12-4-6(9)7(10)11-12/h4H,5H2,1-3H3,(H2,10,11)
• InChI Key： WJTYVUPSPHPVFJ-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)COC(C)(C)C

Computed Properties

• Exact Mass: 247.03202g/mol
• Monoisotopic Mass: 247.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 317.4±32.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)

Additional information on 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine

Introduction to 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine (CAS No. 1881835-66-0)

4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1881835-66-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a bromine substituent at the 4-position and a tert-butoxy methyl group at the 1-position, along with an amine functional group at the 3-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine lies in its potential as a building block for the synthesis of novel pharmaceutical agents. Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The presence of the bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing more complex molecular architectures. Additionally, the tert-butoxy methyl group enhances lipophilicity and metabolic stability, making it an attractive moiety for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic purposes. 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine has been explored as a precursor in the synthesis of compounds targeting inflammatory and infectious diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against certain kinases and proteases, which are key players in conditions such as cancer and autoimmune disorders. The amine group at the 3-position of the pyrazole ring allows for further derivatization, enabling chemists to fine-tune physicochemical properties and bioavailability.

The pharmaceutical industry has shown particular interest in pyrazole-based compounds due to their broad spectrum of biological activities. Researchers have reported that derivatives of 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine exhibit promising anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, preliminary studies suggest that certain analogs may possess antimicrobial effects, making them relevant in the fight against drug-resistant bacteria. These findings underscore the compound's potential as a lead molecule for drug discovery programs.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying novel bioactive molecules. 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine has been utilized in virtual screening campaigns to identify candidates with optimal binding affinities to target proteins. The combination of computational methods with experimental validation has streamlined the development pipeline, allowing researchers to prioritize promising compounds for further investigation. This interdisciplinary approach has been instrumental in uncovering new therapeutic avenues.

The synthesis of 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of pyrazole precursors followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The tert-butoxy methyl group is typically introduced through etherification or alkylation reactions, which must be conducted under controlled conditions to prevent side products. Purification techniques such as column chromatography or recrystallization are employed to isolate the desired product in its purest form.

The physicochemical properties of 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine are critical factors influencing its suitability for pharmaceutical applications. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but limited solubility in water, which may impact its formulation as an oral or injectable drug. Additionally, its stability under various storage conditions is assessed to ensure shelf-life integrity. These parameters are carefully evaluated during preclinical development to guide formulation strategies.

Preclinical studies play a pivotal role in assessing the safety and efficacy of novel compounds before they proceed to human trials. 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amine derivatives have been subjected to pharmacokinetic and pharmacodynamic evaluations using cell-based assays and animal models. These studies provide insights into absorption, distribution, metabolism, excretion (ADME), and potential toxicity profiles. Positive results from preclinical trials often lead to Phase I clinical trials involving healthy volunteers to further evaluate safety and dosage regimens.

The future prospects of 4-Bromo-1-[(tert-butoxy)methyl]-1H-pyrazol-3-amines hinge on continued innovation in medicinal chemistry and collaborative efforts between academia and industry. Ongoing research aims to expand its applications by exploring new synthetic methodologies and evaluating additional biological targets. The integration of artificial intelligence (AI) tools into drug discovery processes has also shown promise in accelerating the identification of optimized derivatives with enhanced pharmacological properties.

In conclusion,4-Bromo - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - - - -- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- -( ter ) -( ter ) -( ter ) -( ter ) -( ter ) -( ter ) -( ter ) -( ter ) -( ter )-( ter )-( ter )-( ter )-( ter )-( ter )-( ter )-( ter ).( CAS No .1881835660). --- --- --- --- --- --- --- --- --- --- --- --- ------ ------ ------ --------- ------ ------ * * * * * * * * * * * * * * * * is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases . As scientific understanding advances , it is anticipated that derivatives of this compound will contribute substantially to improving human health outcomes .